Cas no 2160262-57-5 (2,2-dimethyl-1-(oxan-2-yl)cyclopropane-1-carbaldehyde)

• Product Name: 2,2-dimethyl-1-(oxan-2-yl)cyclopropane-1-carbaldehyde
• CAS No: 2160262-57-5
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 6232121
• PubChem ID: 165571841
• Update Time: 2025-06-13

2,2-dimethyl-1-(oxan-2-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(oxan-2-yl)cyclopropane-1-carbaldehyde
• EN300-1619064
• 2160262-57-5

• Inchi： 1S/C11H18O2/c1-10(2)7-11(10,8-12)9-5-3-4-6-13-9/h8-9H,3-7H2,1-2H3
• InChI Key： WLJGAGUXFLJPQX-UHFFFAOYSA-N
• SMILES： O1CCCCC1C1(C=O)CC1(C)C

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 2,2-dimethyl-1-(oxan-2-yl)cyclopropane-1-carbaldehyde

Introduction to 2,2-dimethyl-1-(oxan-2-yl)cyclopropane-1-carbaldehyde (CAS No. 2160262-57-5)

2,2-dimethyl-1-(oxan-2-yl)cyclopropane-1-carbaldehyde (CAS No. 2160262-57-5) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclopropane core, which is substituted with two methyl groups and a tetrahydro-2H-pyran (oxan) moiety, and a formyl group at the 1-position. The intricate structure of this molecule makes it an intriguing subject for both academic research and industrial development.

The cyclopropane ring is a key structural element in 2,2-dimethyl-1-(oxan-2-yl)cyclopropane-1-carbaldehyde, contributing to its chemical stability and reactivity. Cyclopropanes are known for their high ring strain, which can be harnessed in various synthetic transformations. The presence of the tetrahydro-2H-pyran (oxan) moiety adds further complexity and functionality to the molecule, making it a versatile building block for the synthesis of more complex organic compounds.

The formyl group at the 1-position of the cyclopropane ring is another critical feature of this compound. Aldehydes are well-known for their reactivity in a wide range of organic reactions, including nucleophilic addition, condensation, and oxidation processes. This reactivity makes 2,2-dimethyl-1-(oxan-2-yl)cyclopropane-1-carbaldehyde an attractive starting material for the synthesis of various bioactive molecules and pharmaceutical intermediates.

In the realm of pharmaceutical research, 2,2-dimethyl-1-(oxan-2-yl)cyclopropane-1-carbaldehyde has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its pharmaceutical applications, 2,2-dimethyl-1-(oxan-2-yl)cyclopropane-1-carbaldehyde has also been investigated for its use in materials science. The unique combination of its cyclopropane core and tetrahydro-2H-pyran moiety makes it suitable for the synthesis of advanced polymers and materials with tailored properties. These materials can find applications in areas such as drug delivery systems, coatings, and electronic devices.

The synthesis of 2,2-dimethyl-1-(oxan-2-yl)cyclopropane-1-carbaldehyde has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of a suitable cyclopropane precursor with a tetrahydrofuran derivative followed by oxidation to introduce the formyl group. Recent advancements in catalytic methods have further enhanced the efficiency and sustainability of these synthetic processes.

In conclusion, 2,2-dimethyl-1-(oxan-2-yl)cyclopropane-1-carbaldehyde (CAS No. 2160262-57-5) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features and reactivity make it a valuable starting material for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this intriguing compound, highlighting its importance in the fields of chemistry and biology.